1-{4-[(1,3-benzodioxol-5-ylmethylene)amino]phenyl}ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{4-[(1,3-benzodioxol-5-ylmethylene)amino]phenyl}ethanone, also known as piperonyl methyl ketone (PMK), is a chemical compound that is widely used in scientific research. PMK is a precursor in the synthesis of various substances, including pharmaceuticals, agrochemicals, and perfumes.
Mechanism of Action
PMK acts as a precursor in the synthesis of various substances and does not have a direct mechanism of action.
Biochemical and Physiological Effects:
PMK does not have any direct biochemical or physiological effects as it acts as a precursor in the synthesis of various substances.
Advantages and Limitations for Lab Experiments
PMK has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, PMK is a controlled substance in many countries and requires a license for its use in research.
Future Directions
There are several future directions for PMK research, including the development of new synthesis methods, the synthesis of novel substances using PMK as a precursor, and the investigation of the pharmacological properties of PMK-derived substances. Additionally, the use of PMK in the synthesis of agrochemicals and perfumes can also be further explored.
Synthesis Methods
PMK can be synthesized by various methods, including the Wacker oxidation of safrole, the Friedel-Crafts acylation of benzene with acetyl chloride, and the condensation of piperonal with nitroethane followed by reduction. The Wacker oxidation method is the most commonly used method for PMK synthesis, which involves the reaction of safrole with palladium chloride and copper chloride in the presence of oxygen and water.
Scientific Research Applications
PMK is widely used in scientific research as a precursor for the synthesis of various substances, including MDMA (3,4-methylenedioxymethamphetamine), a recreational drug with psychoactive effects. PMK is also used in the synthesis of various pharmaceuticals, such as lercanidipine, a calcium channel blocker used in the treatment of hypertension.
properties
IUPAC Name |
1-[4-(1,3-benzodioxol-5-ylmethylideneamino)phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3/c1-11(18)13-3-5-14(6-4-13)17-9-12-2-7-15-16(8-12)20-10-19-15/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMLAWJWUQFVMJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N=CC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92855-90-8 |
Source
|
Record name | 4-(PIPERONYLIDENEAMINO)ACETOPHENONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.